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Compound of Interest

3-Ox0-17-methyloctadecanoyl-
CoA

Cat. No.: B15546733

Compound Name:

A Comparative Guide to the Biological Activity of 3-
Oxo-Acyl-CoA Compounds

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activity of 3-Oxo0-17-
methyloctadecanoyl-CoA is not available in the current scientific literature. This guide
provides a comparative assessment based on the known biological activities of structurally
related compounds, including straight-chain and branched-chain 3-oxo-acyl-CoA molecules.
The information presented herein is intended to serve as a foundational resource for
hypothesis generation and experimental design.

Introduction

3-Oxo-acyl-Coenzyme A (CoA) thioesters are critical intermediates in the metabolic pathways
of fatty acids. Their biological activities are primarily dictated by their interactions with enzymes
of the beta-oxidation pathway and their potential role as signaling molecules, for instance,
through the activation of nuclear receptors. The specific structure of the acyl chain, including its
length and the presence of modifications such as methyl branching, can significantly influence
these interactions. This guide explores the anticipated biological activity of 3-Ox0-17-
methyloctadecanoyl-CoA by comparing it with known activities of related compounds.
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Hypothetical Biological Role of 3-Oxo0-17-
methyloctadecanoyl-CoA

Based on its structure, 3-Ox0-17-methyloctadecanoyl-CoA is an intermediate in the
degradation of a branched-chain fatty acid. The methyl group at the 17th position (w-1)
suggests its origin from a fatty acid like 17-methyloctadecanoic acid. Such compounds are
typically metabolized through the peroxisomal [3-oxidation pathway.

Comparative Biological Activities of Related
Compounds

The biological activity of 3-oxo-acyl-CoA molecules is largely determined by their substrate
suitability for enzymes in the B-oxidation pathway and their ability to act as ligands for nuclear
receptors like Peroxisome Proliferator-Activated Receptor alpha (PPARQ).
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Primary Metabolic Known Biological

Compound Type Lo Reference
Pathway Activities

Straight-Chain 3-Oxo-  Mitochondrial and Substrates for 3-

Acyl-CoAs (e.g., 3- Peroxisomal - ketoacyl-CoA [1112]

Oxopalmitoyl-CoA) oxidation thiolases.[1][2]

Specific substrates for

2-Methyl-Branched 3- peroxisomal thiolases
Oxo-Acyl-CoAs (e.g., Peroxisomal 3- like SCP-2/thiolase.[2] 2]
3-Oxo-2- oxidation Inactive with
methylpalmitoyl-CoA) mitochondrial

thiolases.

Potent activators of

) ) PPARaq, suggesting
Very-Long-Chain Acyl-  Peroxisomal [3-

o their role in regulating [3]
CoAs (VLCFA-CoAs) oxidation

lipid metabolism gene

expression.[3]

High-affinity ligands

for PPARa, more so

than their [3]
corresponding free

fatty acids.[3]

Branched-Chain Acyl- Peroxisomal [3-
CoAs (BCFA-CoASs) oxidation

Signaling Pathways
Peroxisomal B-Oxidation of Branched-Chain Fatty Acids

The metabolism of branched-chain fatty acids, and consequently their 3-oxo-acyl-CoA
intermediates, occurs predominantly in peroxisomes. This pathway involves a series of
enzymatic reactions that shorten the fatty acid chain.
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Caption: Peroxisomal (-oxidation pathway for branched-chain fatty acids.

PPAR« Activation by Fatty Acyl-CoAs

Fatty acyl-CoAs, particularly very-long-chain and branched-chain variants, are potent ligands

for PPARQ, a nuclear receptor that regulates the expression of genes involved in lipid

metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Substrate specificities of 3-oxoacyl-CoA thiolase A and sterol carrier protein 2/3-oxoacyl-
CoA thiolase purified from normal rat liver peroxisomes. Sterol carrier protein 2/3-oxoacyl-
CoA thiolase is involved in the metabolism of 2-methyl-branched fatty acids and bile acid
intermediates - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. pubs.acs.org [pubs.acs.org]

« To cite this document: BenchChem. [assessing the biological activity of 3-Oxo-17-
methyloctadecanoyl-CoA against related compounds]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15546733#assessing-the-biological-
activity-of-3-oxo-17-methyloctadecanoyl-coa-against-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9325339/
https://pubmed.ncbi.nlm.nih.gov/9325339/
https://pubmed.ncbi.nlm.nih.gov/9325339/
https://pubmed.ncbi.nlm.nih.gov/9325339/
https://pubs.acs.org/doi/10.1021/bi060198l
https://www.benchchem.com/product/b15546733#assessing-the-biological-activity-of-3-oxo-17-methyloctadecanoyl-coa-against-related-compounds
https://www.benchchem.com/product/b15546733#assessing-the-biological-activity-of-3-oxo-17-methyloctadecanoyl-coa-against-related-compounds
https://www.benchchem.com/product/b15546733#assessing-the-biological-activity-of-3-oxo-17-methyloctadecanoyl-coa-against-related-compounds
https://www.benchchem.com/product/b15546733#assessing-the-biological-activity-of-3-oxo-17-methyloctadecanoyl-coa-against-related-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15546733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

